Cas no 1071692-69-7 (2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid)

• Product Name: 2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid
• CAS No: 1071692-69-7
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• MDL: MFCD05858390
• CID: 3056103
• PubChem ID: 4715428
• Update Time: 2025-05-19

2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole -7-carboxylic acid
• BBL012784
• 2-(1-methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
• 3-(1-METHYLPIPERIDIN-4-YL)-4-OXO-10-OXA-3-AZATRICYCLO[5.2.1.0{15}]DEC-8-ENE-6-CARBOXYLIC ACID
• 1071692-69-7
• VS-03513
• AKOS001476953
• 3-(1-METHYLPIPERIDIN-4-YL)-4-OXO-10-OXA-3-AZATRICYCLO[5.2.1.0(1),?]DEC-8-ENE-6-CARBOXYLIC ACID
• (3aS,6R)-2-(1-methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
• CS-0316691
• STK779324
• 2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid

• MDL： MFCD05858390
• Inchi： 1S/C15H20N2O4/c1-16-6-3-9(4-7-16)17-8-15-5-2-10(21-15)11(14(19)20)12(15)13(17)18/h2,5,9-12H,3-4,6-8H2,1H3,(H,19,20)
• InChI Key： GTZSZTZSWUSZPY-UHFFFAOYSA-N
• SMILES： O1C2C=CC31CN(C1CCN(C)CC1)C(C3C2C(=O)O)=O

Computed Properties

• Exact Mass: 292.14230712Da
• Monoisotopic Mass: 292.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid

Introduction to 2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid (CAS No. 1071692-69-7)

2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid, identified by its CAS number 1071692-69-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a complex fused ring system that includes an isoindole core with an epoxy substituent. The presence of a methylpiperidine moiety at the 4-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural architecture of 2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid is characterized by its high degree of substitution and functional diversity. The epoxyisoindole moiety is particularly noteworthy due to its potential bioactivity and reactivity. Epoxides are known for their ability to undergo ring-opening reactions with nucleophiles, which can be exploited to form new chemical bonds and introduce additional functional groups. This property makes the compound a versatile intermediate in synthetic chemistry and a potential scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in isoindole derivatives due to their reported biological activities. For instance, isoindole structures have been implicated in various pharmacological mechanisms, including receptor binding and enzyme inhibition. The methylpiperidine substituent further enhances the compound's potential by modulating its solubility and metabolic stability. These features are crucial for optimizing drug-like properties such as bioavailability and pharmacokinetics.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new treatments for complex diseases. 2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid has been studied for its potential role in modulating biological pathways associated with inflammation and cancer. Preliminary computational studies suggest that this compound may interact with specific targets by leveraging its unique structural features. The epoxy group provides a site for selective modification via nucleophilic addition reactions, allowing for the creation of derivatives with tailored biological activities.

The synthesis of 2-(1-Methylpiperidin-4-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6 epoxyisoindole - 7-carboxylic Acid (CAS No. 1071692 - 69 - 7) presents both challenges and opportunities. The complexity of its fused ring system necessitates careful planning to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been explored to construct the desired framework efficiently. These approaches not only enhance synthetic efficiency but also allow for the introduction of chiral centers if needed.

The pharmacological potential of this compound is further supported by its structural similarity to known bioactive molecules. For example， analogs of epoxyisoindole derivatives have shown promise in preclinical studies as inhibitors of certain enzymes involved in disease progression. The methylpiperidine group is particularly interesting as it can serve as a pharmacophore that enhances binding affinity to biological targets. This underscores the importance of structure-based drug design in optimizing therapeutic efficacy.

In conclusion， 2-(1-Methyl piperidin - 4 - yl) - 1 - oxo - 1 , 2 , 3 , 6 , 7 , 7 a - hexahydro - 3 a , 6 - epoxyisoindole - 7 - carboxylic Acid (CAS No . 1071692 - 69 - 7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features， coupled with its potential bioactivity， make it a valuable candidate for further research and development。 As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.